Cas no 1434141-92-0 (tert-butyl N-[cis-3-hydroxy-2,2-dimethyl-cyclobutyl]carbamate)

• Product Name: tert-butyl N-[cis-3-hydroxy-2,2-dimethyl-cyclobutyl]carbamate
• CAS No: 1434141-92-0
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD27956962
• CID: 4604453
• PubChem ID: 99719102
• Update Time: 2025-05-23

tert-butyl N-[cis-3-hydroxy-2,2-dimethyl-cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-hydroxy-2,2-dimethylcyclobutyl)carbamate
• tert-Butyl (3-hydroxy-2,2-dimethylcyclobutyl)carbamate
• tert-Butyl cis-2,2-dimethyl-3-hydroxycyclobutylcarbamate
• tert-Butyl trans-2,2-dimethyl-3-hydroxycyclobutylcarbamate
• SB11345
• t-Butyl N-(3-hydroxy-2,2-dimethylcyclobutyl)carbamate
• tert-Butyl(3-hydroxy-2,2-dimethylcyclobutyl)carbamate
• tert-butylN-(3-hydroxy-2,2-dimethylcyclobuty
• tert-butyl N-[cis-3-hydroxy-2,2-dimethyl-cyclobutyl]carbamate
• tert-Butyl (cis-3-hydroxy-2,2-dimethylcyclobutyl)carbamate
• 1434141-92-0
• tert-butylcis-2,2-dimethyl-3-hydroxycyclobutylcarbamate
• MFCD27956962
• tert-butyl N-[(1R,3S)-3-hydroxy-2,2-dimethylcyclobutyl]carbamate
• CS-0055487
• tert-butyl N-[(1R,3S)-3-hydroxy-2,2-dimethyl-cyclobutyl]carbamate
• t-Butyl cis-2,2-dimethyl-3-hydroxycyclobutylcarbamate
• P14213
• 1821818-97-6
• tert-Butyl ((1R,3S)-3-hydroxy-2,2-dimethylcyclobutyl)carbamate
• SCHEMBL22907361
• BS-42963

• MDL： MFCD27956962
• Inchi： 1S/C11H21NO3/c1-10(2,3)15-9(14)12-7-6-8(13)11(7,4)5/h7-8,13H,6H2,1-5H3,(H,12,14)
• InChI Key： XSSLOTCOOFGGJW-UHFFFAOYSA-N
• SMILES： OC1CC(C1(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 215.15214353 g/mol
• Monoisotopic Mass: 215.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6
• Molecular Weight: 215.29

Additional information on tert-butyl N-[cis-3-hydroxy-2,2-dimethyl-cyclobutyl]carbamate

tert-butyl N-[cis-3-hydroxy-2,2-dimethyl-cyclobutyl]carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-[cis-3-hydroxy-2,2-dimethyl-cyclobutyl]carbamate (CAS No: 1434141-92-0) stands out as a fascinating molecule with unique structural and functional properties. This compound is a derivative of carbamic acid, featuring a tert-butyl group and a cyclobutane ring system with hydroxyl and dimethyl substituents. Its structure not only contributes to its stability but also opens up avenues for various applications in pharmaceuticals, agrochemicals, and material sciences.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of tert-butyl N-[cis-3-hydroxy-2,2-dimethyl-cyclobutyl]carbamate. Researchers have employed strategies such as ring-opening reactions and stereoselective synthesis to construct the cyclobutane core, ensuring high yields and excellent stereochemical control. The cis configuration of the hydroxyl group plays a pivotal role in determining the molecule's reactivity and selectivity in subsequent reactions.

The cyclobutane ring in this compound is a key structural element that imparts rigidity and strain, which are desirable properties in drug design for enhancing bioavailability and target binding affinity. Studies have shown that the tert-butyl group acts as an electron-donating substituent, modulating the electronic environment of the molecule and influencing its interaction with biological systems. This makes tert-butyl N-[cis-3-hydroxy-2,2-dimethyl-cyclobutyl]carbamate a promising candidate for use in medicinal chemistry.

One of the most significant breakthroughs involving this compound is its application as an intermediate in the synthesis of bioactive molecules. For instance, it has been utilized in the construction of complex natural product analogs, where its stereochemistry and functional groups provide a robust framework for further elaboration. The hydroxyl group on the cyclobutane ring can be readily modified through oxidation or protection/deprotection strategies, enabling access to diverse chemical entities.

Moreover, the dimethyl substituents on the cyclobutane ring contribute to the molecule's lipophilicity, which is crucial for permeability across biological membranes. This property has been leveraged in designing drug candidates with improved pharmacokinetic profiles. Recent studies have also explored the use of this compound in polymer chemistry, where its strained ring system can serve as a building block for novel materials with unique mechanical properties.

In terms of environmental impact, tert-butyl N-[cis-3-hydroxy-2,2-dimethyl-cyclobutyl]carbamate exhibits moderate biodegradability under aerobic conditions, making it suitable for applications where eco-friendliness is a consideration. Its stability under physiological conditions further enhances its potential for use in biomedical applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to reduce costs and improve scalability. Additionally, efforts are being made to explore its potential as a chiral auxiliary in asymmetric synthesis, capitalizing on its rigid structure and stereochemical integrity.

In conclusion, tert-butyl N-[cis-3-hydroxy-2,2-dimethyl-cyclobutyl]carbamate (CAS No: 1434141-92-0) is a versatile compound with a wealth of opportunities in various chemical disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across industries.